6-Bromooxazolo[5,4-b]pyridin-2-amine
Overview
Description
6-Bromooxazolo[5,4-b]pyridin-2-amine is a chemical compound with the molecular formula C6H4BrN3O . It has a molecular weight of 214.02 . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for 6-Bromooxazolo[5,4-b]pyridin-2-amine is 1S/C6H4BrN3O/c7-3-1-4-5(9-2-3)11-6(8)10-4/h1-2H, (H2,8,10) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
6-Bromooxazolo[5,4-b]pyridin-2-amine is a solid substance . It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8 degrees Celsius .Scientific Research Applications
Formation of 3-Substituted Xanthines
6-Bromooxazolo[5,4-b]pyridin-2-amine derivatives have been explored in the formation of 3-substituted xanthines. By condensing primary amines with related compounds, researchers obtained intermediates that were further transformed into xanthines through specific reactions. This process underlines the versatility of oxazolopyridine derivatives in synthesizing complex heterocyclic compounds, which are significant in various chemical and pharmaceutical applications (Ohtsuka, 1973).
Nucleophilic Substitution Reactions
The compound has also been utilized in nucleophilic substitution reactions to synthesize novel 2-aminomethyloxazolo[5,4-b]pyridine derivatives. By employing chloromethyl intermediates derived from oxazolopyridines, researchers demonstrated the potential for creating a diverse array of previously unknown derivatives through reactions with various amines (Palamarchuk et al., 2019).
Cyclization Reactions
Cyclization reactions involving oxazolopyridine derivatives have been investigated for synthesizing a variety of heterocyclic frameworks. These reactions are instrumental in generating new compounds with potential biological and pharmacological activities. Studies have shown that oxazolopyridines can undergo cyclization under certain conditions to produce compounds with diverse structural features and functionalities (Bush & Babaev, 2003).
Antiasthmatic Potential
Research into oxazolopyridine derivatives has extended into the exploration of their potential as antiasthma agents. Through specific synthetic pathways, derivatives were identified with promising activity as mediator release inhibitors, suggesting potential therapeutic applications in asthma management (Medwid et al., 1990).
Antioxidant Activity
The antioxidant properties of triazolopyridine derivatives, related to 6-Bromooxazolo[5,4-b]pyridin-2-amine, have been investigated, highlighting the potential of these compounds in mitigating oxidative stress. This research paves the way for the development of new antioxidant agents with enhanced efficacy and safety profiles (Smolsky et al., 2022).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause certain health hazards . The hazard statements associated with it are H302, H315, H320, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
6-bromo-[1,3]oxazolo[5,4-b]pyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3O/c7-3-1-4-5(9-2-3)11-6(8)10-4/h1-2H,(H2,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSTTTYIGADERHD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1N=C(O2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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